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Compound of Interest

Compound Name: Zelavespib

Cat. No.: B1668598

Audience: Researchers, scientists, and drug development professionals.

Introduction

Zelavespib (also known as PU-H71) is a potent and selective inhibitor of Heat Shock Protein
90 (Hsp90), a molecular chaperone crucial for the stability and function of numerous client
proteins involved in cell growth, survival, and signaling.[1][2] By inhibiting Hsp90, Zelavespib
promotes the degradation of these oncoproteins, making it a compound of significant interest in
oncology research.[2] Accurate and consistent preparation of stock solutions is the first critical
step for reliable in vitro and in vivo experimental results. This document provides a detailed
protocol for the preparation, storage, and handling of Zelavespib stock solutions using
Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Zelavespib
relevant to the preparation of a stock solution.
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Property Value Citations
Molecular Formula C1sH21IN6O2S [1112][3]
Molecular Weight (MW) 512.37 g/mol [11[2][3]
Appearance White to off-white solid [3]
o > 100 mg/mL (equivalent to
Solubility in DMSO [11(3][4]
~195.17 mM)
3 years at -20°C; 2 years at
Storage (Powder) [3114]
4°C
) 6 months at -80°C; 1 month at
Storage (DMSO Solution) [3B1141[5]

-20°C

Note: The molecular weight can vary for different salt or hydrate forms.[6][7] Always refer to the
Certificate of Analysis (CoA) for the batch-specific molecular weight.

Experimental Protocol: Preparation of a 50 mM
Zelavespib Stock Solution

This protocol describes the preparation of 1 mL of a 50 mM stock solution of Zelavespib in
DMSO. Adjustments can be made to the calculations for different desired concentrations or
volumes.

Materials

o Zelavespib powder (purity >98%)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes (e.g., 1.5 mL or 2 mL) or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.selleckchem.com/products/pu-h71.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zelavespib
https://www.medchemexpress.com/zelavespib.html
https://www.selleckchem.com/products/pu-h71.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zelavespib
https://www.medchemexpress.com/zelavespib.html
https://www.medchemexpress.com/zelavespib.html
https://www.selleckchem.com/products/pu-h71.html
https://www.medchemexpress.com/zelavespib.html
https://file.medchemexpress.eu/batch_PDF/HY-11038/Zelavespib-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/zelavespib.html
https://file.medchemexpress.eu/batch_PDF/HY-11038/Zelavespib-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/zelavespib.html
https://file.medchemexpress.eu/batch_PDF/HY-11038/Zelavespib-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/zelavespib-formic.html
https://www.invivochem.com/product/V73469
https://www.medkoo.com/products/55680
https://www.benchchem.com/product/b1668598?utm_src=pdf-body
https://www.benchchem.com/product/b1668598?utm_src=pdf-body
https://www.benchchem.com/product/b1668598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e (Optional) Sonicator water bath

Safety Precautions

e Conduct all procedures in a well-ventilated area or a chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat,
and chemical-resistant gloves.

o Consult the Safety Data Sheet (SDS) for Zelavespib and DMSO before handling.

Calculations

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )
/1000

Example calculation for 1 mL of a 50 mM stock solution:
e Mass (mg) =50 mM x 1 mL x 512.37 g/mol / 1000
e Mass (mg) = 25.62 mg

Step-by-Step Procedure

o Aliquot Zelavespib: Carefully weigh out 25.62 mg of Zelavespib powder using an analytical
balance and place it into a sterile microcentrifuge tube or vial.

e Add Solvent: Add 1 mL of high-purity DMSO to the tube containing the Zelavespib powder. It
is crucial to use fresh, anhydrous DMSO as it is hygroscopic, and absorbed moisture can
reduce the solubility of the compound.[1][3]

« Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. A clear solution should be obtained.

 Aid Dissolution (if necessary): If the compound does not dissolve completely, brief sonication
in a water bath can be used to facilitate dissolution.[5] Gentle warming may also be applied if
necessary, but care should be taken to avoid degradation.
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» Storage: Once fully dissolved, the stock solution is ready for use. For storage, it is highly
recommended to create smaller working aliquots to avoid repeated freeze-thaw cycles,
which can degrade the compound.[1]

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration (50
mM), solvent (DMSO), and preparation date. Store the aliquots at -80°C for long-term
stability (up to 6 months) or at -20°C for short-term use (up to 1 month).[3][4][5]
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Caption: Workflow for preparing a Zelavespib stock solution in DMSO.

Hsp90 Inhibition Pathway
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Simplified Hsp90 Chaperone Cycle Inhibition
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Caption: Zelavespib inhibits Hsp90, leading to degradation of client proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Zelavespib Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668598#how-to-prepare-zelavespib-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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